3-Bromo-4-cyclopent-1-enyl-pyridine

• Molecular Formula: C10H10BrN
• Molecular Weight: 224.10 g/mol
• IUPAC Name: 3-bromo-4-(cyclopenten-1-yl)pyridine
• InChI: InChI=1S/C10H10BrN/c11-10-7-12-6-5-9(10)8-3-1-2-4-8/h3,5-7H,1-2,4H2
• InChI Key: LWJOAALCNVOJLJ-UHFFFAOYSA-N
• Canonical SMILES: C1CC=C(C1)C2=C(C=NC=C2)Br

Description

3-Bromo-4-cyclopent-1-enyl-pyridine is a useful research compound. Its molecular formula is C10H10BrN and its molecular weight is 224.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

PTSA (819 mg, 4.315 mmol) was added portionwise to a stirred mixture of 1-(3-bromo-pyridin-4-yl)-cyclopentanol (I-34a: 520 mg, 2.15 mmol) in 25 mL of toluene. The resulting mixture was heated to reflux at 120° C. for 4 hours. The reaction was monitored by TLC (20% ethyl acetate in hexane). The reaction mixture was concentrated, basified with aqueous sodium bicarbonate solution and extracted with ethyl acetate. The organic layer was washed with water, brine solution, dried over anhydrous sodium sulphate and concentrated to afford the crude product. Purification by column chromatography on silica gel (8% ethyl acetate in hexane) afforded 350 mg of the product (73% yield).